Cas no 57688-15-0 (Benzenamine, 4,4'-oxybis[3-chloro-)

• Product Name: Benzenamine, 4,4'-oxybis[3-chloro-
• CAS No: 57688-15-0
• MF: C₁₂H₁₀Cl₂N₂O
• MW: 269.12660074234
• CID: 4045923
• PubChem ID: 19804524
• Update Time: 2025-04-22

Benzenamine, 4,4'-oxybis[3-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4,4'-oxybis[3-chloro-
• 4,4a(2)-Oxybis[3-chlorobenzenamine]
• SCHEMBL1964539
• 4,4'-Oxybis[3-chlorobenzenamine]
• DTXSID201302968
• 3,3'-Dichlor-4,4'-oxydianilin
• 57688-15-0
• 4,4'-Oxybis(3-chlorobenzenamine)

• Inchi： 1S/C12H10Cl2N2O/c13-9-5-7(15)1-3-11(9)17-12-4-2-8(16)6-10(12)14/h1-6H,15-16H2
• InChI Key： BJYLXSRZHXURQI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(=CC=1Cl)N)N

Computed Properties

• Exact Mass: 268.0170183Da
• Monoisotopic Mass: 268.0170183Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.3Ų